Ethyl 2-methyl-4-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-b]pyridine-3-carboxylate

• IUPAC Name: ethyl 2-methyl-4-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-b]pyridine-3-carboxylate
• InChI: InChI=1S/C21H21NO2S/c1-3-24-21(23)17-13(2)22-20-19(15-11-7-8-12-16(15)25-20)18(17)14-9-5-4-6-10-14/h4-6,9-10H,3,7-8,11-12H2,1-2H3
• InChI Key: YPMDNTUIBGXTFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2C(=C1C3=CC=CC=C3)C4=C(S2)CCCC4)C
• Molecular Formula: C21H21NO2S
• Molecular Weight: 351.5 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound and how it interacts with various reagents.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, and stability. Spectroscopic properties can also be included.

Scientific Research Applications

Organic Synthesis Applications

Ethyl 2-methyl-4-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-b]pyridine-3-carboxylate and its derivatives have been utilized in the development of novel synthetic routes and methodologies. For example, Zhu et al. (2003) described an expedient phosphine-catalyzed [4 + 2] annulation process that employs ethyl 2-methyl-2,3-butadienoate as a 1,4-dipole synthon for the synthesis of highly functionalized tetrahydropyridines, showcasing the compound's versatility in organic synthesis Zhu, Lan, & Kwon, 2003. Additionally, Abdalha et al. (2011) reported on the synthesis of novel tetrahydrobenzo[b]thiophene derivatives and tetrahydrobenzothienopyrimidine derivatives under microwave irradiation, indicating the compound's utility in facilitating rapid and efficient chemical transformations Abdalha, El-Regal, El-Kassaby, & Ali, 2011.

Medicinal Chemistry Applications

In medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their biological activities. Narayana et al. (2006) synthesized Schiff bases of 3-amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one as potential antimicrobial and non-steroidal anti-inflammatory agents, highlighting the compound's significance in the development of new therapeutic agents Narayana, Ashalatha, Raj, & Kumari, 2006.

Mechanism of Action

If the compound is biologically active, studies are conducted to determine its mechanism of action. This could involve looking at its interaction with biological macromolecules, like proteins or DNA.

Safety and Hazards

This involves looking at the toxicity of the compound and any safety precautions that need to be taken when handling it.

Future Directions

This could involve suggesting further studies that could be conducted on the compound. For example, if the compound shows biological activity, further studies could be conducted to optimize its activity and reduce any side effects.